5-(pyridin-3-yl)-N-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)isoxazole-3-carboxamide

• IUPAC Name: 5-pyridin-3-yl-N-[1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H17F3N6O2/c20-19(21,22)16-9-17(25-11-24-16)28-6-3-13(4-7-28)26-18(29)14-8-15(30-27-14)12-2-1-5-23-10-12/h1-2,5,8-11,13H,3-4,6-7H2,(H,26,29)
• InChI Key: NEEADOKTZTYKEY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C2=NOC(=C2)C3=CN=CC=C3)C4=NC=NC(=C4)C(F)(F)F
• Molecular Formula: C19H17F3N6O2
• Molecular Weight: 418.4 g/mol
• CAS No.: 2034597-45-8

Description

5-(pyridin-3-yl)-N-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C19H17F3N6O2 and its molecular weight is 418.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methods and Biological Activities:

• The synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, exhibiting anti-inflammatory and analgesic activities, represents a broad approach to modifying similar core structures for potential therapeutic use (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
• Research into pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents highlights the interest in exploring the biological activities of pyrimidine derivatives, which could relate to similar research interests for the specified compound (Rahmouni et al., 2016).
• The development of isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through cycloaddition reveals a synthetic pathway that could be applicable or of interest in the synthesis of related compounds for various applications (Rahmouni, Romdhane, Ben Said, Guérineau, Touboul, & Jannet, 2014).

Antimicrobial and Antitumor Activities:

• The synthesis and evaluation of new pyridothienopyrimidines and pyridothienotriazines for their antimicrobial activities showcase the ongoing research into compounds that could offer new therapeutic options for treating infections (Abdel-rahman, Bakhite, & Al-Taifi, 2002).
• Studies on the synthesis of sildenafil isostere and its evaluation for anti-phosphodiesterase-5 (PDE-5) activity indicate the pharmaceutical interest in modifying pyrimidine structures for specific receptor targeting, which could parallel research directions for the compound (Su et al., 2021).